Cas no 89749-35-9 (Benzene, 2,3-dichloro-1,4-dimethyl-5-nitro-)

Benzene, 2,3-dichloro-1,4-dimethyl-5-nitro- structure
89749-35-9 structure
Product Name:Benzene, 2,3-dichloro-1,4-dimethyl-5-nitro-
CAS No:89749-35-9
MF:C8H7Cl2NO2
MW:220.052680253983
CID:590305
PubChem ID:13772927
Update Time:2025-04-19

Benzene, 2,3-dichloro-1,4-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2,3-dichloro-1,4-dimethyl-5-nitro-
    • 2,3-dichloro-1,4-dimethyl-5-nitrobenzene
    • 3,4-dichloro-2,5-dimethyl-1-nitrobenzene
    • DTXSID80548990
    • 89749-35-9
    • DOVNYHFNNRSSEJ-UHFFFAOYSA-N
    • SCHEMBL8658889
    • 3,4-dichloro-2,5-dimethylnitrobenzene
    • 3,6-dimethyl-4,5-dichloronitrobenzene
    • 2,5-dimethyl-3,4-dichloronitrobenzene
    • Inchi: 1S/C8H7Cl2NO2/c1-4-3-6(11(12)13)5(2)8(10)7(4)9/h3H,1-2H3
    • InChI Key: DOVNYHFNNRSSEJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C)=CC(=C1C)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 218.9853839g/mol
  • Monoisotopic Mass: 218.9853839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 45.8Ų

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